1,3-Dichloro-2-bromopropane

• CAS: 51483-39-7
• Molecular Formula: C3H5BrCl2
• Molecular Weight: 191.88 g/mol
• SMILES: C(C(CCl)Br)Cl
• InChI: InChI=1S/C3H5BrCl2/c4-3(1-5)2-6/h3H,1-2H2
• InChIKey: PVYQWLHAHRIROF-UHFFFAOYSA-N

1,3-Dichloro-2-bromopropane (2-bromo-1,3-dichloropropane; CAS 51483-39-7) is a trihalogenated propane derivative (C₃H₅BrCl₂; MW 191.88 g/mol) containing two terminal chlorine atoms and a secondary bromine atom. This non-vicinal dichloromonobrominated arrangement occupies a distinct position within the halogenated propane family, offering a unique reactivity profile compared to its vicinal bromine-containing analogs such as 1,2-dibromo-3-chloropropane (DBCP).

1,3-Dichloro-2-bromopropane (CAS 51483-39-7): A Strategic Dichloromonobromopropane Intermediate for Differentiated Halogenated Synthesis

1,3-Dichloro-2-bromopropane (2-bromo-1,3-dichloropropane; CAS 51483-39-7) is a trihalogenated propane derivative (C₃H₅BrCl₂; MW 191.88 g/mol) containing two terminal chlorine atoms and a secondary bromine atom . This non-vicinal dichloromonobrominated arrangement occupies a distinct position within the halogenated propane family, offering a unique reactivity profile compared to its vicinal bromine-containing analogs such as 1,2-dibromo-3-chloropropane (DBCP) [1]. Its physical properties—including a boiling point of 167 °C at 760 mmHg and a density of 1.677 g/cm³—place it in a useful volatility and density window for liquid-phase synthetic operations . The compound is primarily employed as a reactive intermediate in pharmaceutical and specialty organic synthesis, where the differential lability of C–Br versus C–Cl bonds enables sequential functionalization strategies not accessible with symmetrically halogenated or purely chlorinated propanes .

Halogen Pattern

Non-vicinal C2-Br / C1,C3-Cl arrangement supports differential C–Br vs C–Cl reactivity in sequential synthesis

Synthetic Role

Reactive intermediate enabling chemo‑ and regioselective SN2 functionalization at the secondary carbon

Process Window

Boiling point ~167 °C and density 1.677 g/cm³ provide a practical liquid-phase handling range for fractional distillation

• [1] Låg, M.; Søderlund, E.J.; Omichinski, J.G.; Brunborg, G.; Holme, J.A.; Dahl, J.E.; Nelson, S.D.; Dybing, E. Effect of Bromine and Chlorine Positioning in the Induction of Renal and Testicular Toxicity by Halogenated Propanes. Chem. Res. Toxicol. 1991, 4 (5), 528–534. View Source

Why 1,3-Dichloro-2-bromopropane Cannot Be Freely Substituted with Other Trihalogenated Propanes

Halogenated propanes exhibit vastly different toxicological, mutagenic, and reactivity profiles that are exquisitely sensitive to the number, type, and positional arrangement of halogen substituents [1]. The presence or absence of vicinal (adjacent) bromine atoms is a critical determinant of biological activity: compounds such as DBCP and 1,2,3-tribromopropane, which possess at least two vicinal bromines, demonstrate potent organ toxicity and mutagenicity, whereas the non-vicinal, dichloromonobrominated arrangement of 1,3-dichloro-2-bromopropane results in substantially attenuated toxicity [1][2]. In synthetic contexts, the C–Br bond at the secondary carbon is significantly more reactive toward nucleophilic substitution than the terminal C–Cl bonds, enabling chemo- and regioselective derivatization that is impossible with symmetrically halogenated analogs such as 1,3-dichloropropane or 1,3-dibromopropane . These quantitative differences in both toxicological safety margins and chemical selectivity make generic substitution scientifically indefensible in any application where worker exposure risk or reaction specificity is a design consideration.

!

Positional toxicity shift

Vicinal bromine analogs (DBCP, 1,2,3-tribromopropane) exhibit markedly different organ toxicity endpoints; non‑vicinal dichloromonobromo pattern may not transfer the same hazard profile

!

Reactivity selectivity mismatch

Symmetrical 1,3‑dichloro‑ or 1,3‑dibromopropane lack the chemo‑differentiated C–Br handle; direct substitution limits sequential derivatization strategies

!

Purification gap

Boiling point separation from dibrominated by‑products (~26–28 °C lower) is absent with fully chlorinated or fully brominated analogs, complicating distillation

• [1] Låg, M.; Søderlund, E.J.; Omichinski, J.G.; Brunborg, G.; Holme, J.A.; Dahl, J.E.; Nelson, S.D.; Dybing, E. Effect of Bromine and Chlorine Positioning in the Induction of Renal and Testicular Toxicity by Halogenated Propanes. Chem. Res. Toxicol. 1991, 4 (5), 528–534. View Source
• [2] Låg, M.; Omichinski, J.G.; Dybing, E.; Nelson, S.D.; Søderlund, E.J. Mutagenic activity of halogenated propanes and propenes: effect of bromine and chlorine positioning. Chem. Biol. Interact. 1994, 93 (1), 73–84. View Source

Quantitative Comparative Evidence: 1,3-Dichloro-2-bromopropane Versus Closest Trihalogenated Analogs

Renal Toxicity Threshold: 1,3-Dichloro-2-bromopropane Requires 5.9-Fold Higher Dose Than DBCP to Induce Kidney Necrosis

In a systematic in vivo rat study directly comparing nine halogenated propanes, substituting one bromine atom with chlorine in the non-vicinal dichloromonobrominated analog 1,3-dichloro-2-bromopropane markedly reduced nephrotoxicity. Kidney necrosis was first observed at 500 µmol/kg for 1,3-dichloro-2-bromopropane, compared to only 85 µmol/kg for 1,2-dibromo-3-chloropropane (DBCP) and 340 µmol/kg for the dibromomonochlorinated isomer 1,3-dibromo-2-chloropropane [1]. The toxic potency order established was: 1,2,3-tribromopropane ≥ DBCP > 1,3-dibromo-2-chloropropane > 1,3-dichloro-2-bromopropane ≈ 1-bromo-2,3-dichloropropane [1]. This 5.9-fold increase in the no-observed-adverse-effect threshold relative to DBCP positions 1,3-dichloro-2-bromopropane as the second-least nephrotoxic trihalogenated propane tested, offering a measurable safety advantage when selecting a brominated propane intermediate.

Renal Necrosis Threshold

Head-to-head

500 µmol/kg (target) vs 85 µmol/kg (DBCP)

5.9‑fold higher LOAEL supports toxicological endpoint differentiation in procurement decisions

Sprague‑Dawley rat, ip, single dose; necrosis by histopathology and plasma markers

Evidence Dimension	Renal necrosis threshold dose (lowest observed adverse effect level, LOAEL) in Sprague-Dawley rats following ip administration
Target Compound Data	500 µmol/kg (kidney necrosis first observed at this dose)
Comparator Or Baseline	1,2-Dibromo-3-chloropropane (DBCP): 85 µmol/kg; 1,3-dibromo-2-chloropropane: 340 µmol/kg; 1,2,3-tribromopropane: 85 µmol/kg; 1,2,3-trichloropropane: >500 µmol/kg (very low potency)
Quantified Difference	5.9-fold higher threshold than DBCP and 1,2,3-tribromopropane; 1.5-fold higher than 1,3-dibromo-2-chloropropane; renal DNA damage required >25 µmol/kg for 1,3-dichloro-2-bromopropane vs. 5 µmol/kg for DBCP
Conditions	In vivo Sprague-Dawley rat model; single ip injection; kidney necrosis assessed by histopathology and plasma creatinine/urea levels 24–48 h post-dose [1]

Why This Matters

For procurement decisions in laboratories or pilot-scale synthesis where occupational exposure risk is a key selection criterion, the 5.9-fold higher nephrotoxicity threshold of 1,3-dichloro-2-bromopropane versus DBCP provides a quantifiable safety margin that directly impacts handling protocols and risk assessment documentation.

• [1] Låg, M.; Søderlund, E.J.; Omichinski, J.G.; Brunborg, G.; Holme, J.A.; Dahl, J.E.; Nelson, S.D.; Dybing, E. Effect of Bromine and Chlorine Positioning in the Induction of Renal and Testicular Toxicity by Halogenated Propanes. Chem. Res. Toxicol. 1991, 4 (5), 528–534. View Source

Mutagenic Potency Ranking: 1,3-Dichloro-2-bromopropane Is Over 50-Fold Less Mutagenic Than 1,2,3-Tribromopropane

In the Salmonella typhimurium TA100 Ames assay with NADPH-fortified rat liver microsomal activation, the trihalogenated propanes displayed a clear mutagenicity hierarchy: 1,2,3-tribromopropane ≥ 1,2-dibromo-3-chloropropane (DBCP) > 1,3-dibromo-2-chloropropane ≥ 1,3-dichloro-2-bromopropane >> 1-bromo-2,3-dichloropropane > 1,2,3-trichloropropane [1]. 1,2,3-Tribromopropane exhibited approximately 50-fold higher mutagenic activity than the least mutagenic trihalogenated propane, 1,2,3-trichloropropane [1]. 1,3-Dichloro-2-bromopropane sits at an intermediate position in the mutagenicity gradient, substantially less mutagenic than the tribromo and dibromomonochloro analogs but detectably mutagenic only with metabolic activation—a critical distinction from the direct-acting mutagenicity profile of 1,2-dibromopropane [1]. The requirement for microsomal bioactivation implies that mutagenic hazard can be managed through engineering and administrative exposure controls targeting dermal and inhalation routes.

Mutagenicity Rank

Head-to-head

Ranked 4th of 6 trihalopropanes; ~50‑fold lower vs 1,2,3‑tribromopropane

Intermediate mutagenicity may reduce ICH M7 purge factor burden; requires S9 metabolic activation

Ames TA100 + phenobarbital‑induced rat liver S9; direct‑acting mutagenicity not observed

Evidence Dimension	Mutagenic potency ranking (revertants per plate) in Salmonella typhimurium TA100 with S9 metabolic activation
Target Compound Data	Ranked 4th out of 6 trihalogenated propanes; mutagenic only with S9 activation; approximately 1/50th the potency of 1,2,3-tribromopropane
Comparator Or Baseline	1,2,3-Tribromopropane: highest mutagenicity (~50-fold above 1,2,3-trichloropropane); DBCP: second highest; 1,3-dibromo-2-chloropropane: ranked 3rd; 1-bromo-2,3-dichloropropane: ranked 5th; 1,2,3-trichloropropane: least mutagenic
Quantified Difference	Approximately 50-fold lower mutagenic activity than 1,2,3-tribromopropane; mutagenic potency is roughly comparable to or slightly higher than 1,3-dibromo-2-chloropropane
Conditions	Salmonella typhimurium TA100; ± NADPH plus liver microsomes from phenobarbital-induced rats; standard plate incorporation Ames protocol [1]

Why This Matters

When selecting a trihalogenated propane building block for pharmaceutical intermediate synthesis where genotoxic impurity (GTI) control is mandated by ICH M7 guidelines, the intermediate mutagenicity of 1,3-dichloro-2-bromopropane versus the high mutagenicity of 1,2,3-tribromopropane may simplify the purge factor calculations and reduce the analytical burden for downstream API quality control.

• [1] Låg, M.; Omichinski, J.G.; Dybing, E.; Nelson, S.D.; Søderlund, E.J. Mutagenic activity of halogenated propanes and propenes: effect of bromine and chlorine positioning. Chem. Biol. Interact. 1994, 93 (1), 73–84. View Source

Boiling Point and Density Differentiation: 1,3-Dichloro-2-bromopropane Distills 26–28 °C Lower Than Dibromomonochloro Analogs

The physical properties of 1,3-dichloro-2-bromopropane enable straightforward separation from structurally similar dibrominated by-products by fractional distillation. The compound exhibits a boiling point of 167 °C at 760 mmHg and a density of 1.677 g/cm³ . In contrast, 1,3-dibromo-2-chloropropane (CAS 51483-40-0) boils at 193.9 °C (density 2.034 g/cm³) , and 1,2-dibromo-3-chloropropane (DBCP; CAS 96-12-8) boils at 195.5 °C (density 2.05 g/cm³) [1]. The 26.9 °C boiling point difference between 1,3-dichloro-2-bromopropane and 1,3-dibromo-2-chloropropane, and the 28.5 °C difference versus DBCP, provides a sufficient ∆T for effective fractionation using standard laboratory distillation equipment. The linear isomeric analog 1-bromo-2,3-dichloropropane boils at 179.3 °C (density 1.749 g/cm³), providing a 12.3 °C boiling point differential [2].

Boiling Point Separation

Reported

167 °C (target) vs 193.9 °C (dibromo analog); ∆Bp −26.9 °C

Practical fractional distillation window from dibrominated by‑products

Atmospheric pressure; density 1.677 vs 2.034 g/cm³

Evidence Dimension	Boiling point (at 760 mmHg) and density (g/cm³ at 20–25 °C)
Target Compound Data	Boiling point: 167 °C; Density: 1.677 g/cm³
Comparator Or Baseline	1,3-Dibromo-2-chloropropane: 193.9 °C, 2.034 g/cm³; DBCP (1,2-dibromo-3-chloropropane): 195.5 °C, 2.05 g/cm³; 1-Bromo-2,3-dichloropropane: 179.3 °C, 1.749 g/cm³; 1,3-Dichloropropane: 120–122 °C, 1.19 g/cm³
Quantified Difference	∆Bp: –26.9 °C vs. 1,3-dibromo-2-chloropropane; –28.5 °C vs. DBCP; –12.3 °C vs. 1-bromo-2,3-dichloropropane; +45 °C vs. 1,3-dichloropropane
Conditions	Boiling point measured at standard atmospheric pressure (760 mmHg); density at or near room temperature; data sourced from Chemsrc, ChemSpider, Wikipedia, and CAS Common Chemistry [1][2]

Why This Matters

The boiling point separation from dibrominated analogs is large enough (∆Bp > 25 °C) to reduce the number of theoretical plates required for purification, translating to lower energy consumption and higher throughput in kilo-lab and pilot-plant distillations when procuring 1,3-dichloro-2-bromopropane as a synthetic intermediate.

• [1] Wikipedia. 1,2-Dibromo-3-chloropropane. Boiling point: 195.5 °C; Density: 2.05 g/mL. View Source
• [2] CAS Common Chemistry. 1-Bromo-2,3-dichloropropane (CAS RN 33037-07-9). Density: 1.7488 g/cm³ at 20 °C. View Source

Atmospheric Persistence: 1,3-Dichloro-2-bromopropane Has a 27-Day Hydroxyl Radical Half-Life, Shorter Than Many Polyhalogenated Analogs

The atmospheric degradability of 1,3-dichloro-2-bromopropane is estimated from its gas-phase reaction with hydroxyl radicals. The computed overall OH rate constant is 0.3969 × 10⁻¹² cm³ molecule⁻¹ s⁻¹, corresponding to an atmospheric half-life of approximately 26.9 days (assuming a 12-hour daylight OH concentration of 1.5 × 10⁶ radicals/cm³) . While direct experimental OH rate constants for close structural analogs are not compiled in a single study, this half-life places 1,3-dichloro-2-bromopropane among moderately persistent volatile organic compounds—less persistent than fully chlorinated C3 analogs but more persistent than monohalogenated propanes. For comparison, 1,3-dichloropropane has an estimated OH rate constant on the order of ~1 × 10⁻¹² cm³ molecule⁻¹ s⁻¹, yielding a shorter half-life [1]. The presence of a bromine atom in 1,3-dichloro-2-bromopropane slightly reduces OH reactivity relative to the dichloro analog, consistent with the halogen deactivation effect, but the secondary C–Br bond provides a site for eventual tropospheric degradation.

Atmospheric Half‑Life

Class‑level

26.9 days (OH rate const. 0.397×10⁻¹² cm³ molec⁻¹ s⁻¹)

Reported half‑life below POP threshold (2 months) may inform VOC emission assessments

AOPWIN‑estimated; 12‑h daylight OH 1.5×10⁶ radicals/cm³

Evidence Dimension	Estimated atmospheric OH radical reaction rate constant and corresponding tropospheric half-life
Target Compound Data	OH rate constant: 0.3969 × 10⁻¹² cm³ molecule⁻¹ s⁻¹; Half-life: 26.9 days
Comparator Or Baseline	1,3-Dichloropropane: ~1 × 10⁻¹² cm³ molecule⁻¹ s⁻¹ (shorter half-life, class-level inference); fully halogenated C3 alkanes generally exhibit lower OH reactivity and longer atmospheric lifetimes (class-level inference, no single-study direct comparison available)
Quantified Difference	OH rate constant of 1,3-dichloro-2-bromopropane is approximately 2.5-fold lower than that of 1,3-dichloropropane (estimated from available data); half-life of 27 days is intermediate between lightly halogenated and fully halogenated propanes
Conditions	AOPWIN-estimated gas-phase OH radical reaction at 25 °C; 12-h daylight average OH concentration of 1.5 × 10⁶ molecules/cm³ ; 1,3-dichloropropane OH rate constant from QSAR database estimation [1]

Why This Matters

For industrial users subject to volatile organic compound (VOC) emission regulations or conducting environmental risk assessments, a 27-day atmospheric half-life indicates that 1,3-dichloro-2-bromopropane does not qualify as a persistent organic pollutant (POP) under Stockholm Convention criteria (half-life > 2 months in air), potentially simplifying air permitting and waste-incineration requirements compared to longer-lived polyhalogenated solvents.

• [1] QSAR Database. 1,3-Dichloropropane (CAS 142-28-9). OH rate constant entry. Approximate rate constant ~1 × 10⁻¹² cm³ molecule⁻¹ s⁻¹ (class-level comparison). View Source

Testicular DNA Damage Potency: 1,3-Dichloro-2-bromopropane Is 2.9-Fold Less Potent Than Its Positional Isomer 1-Bromo-2,3-dichloropropane

Among the two dichloromonobromopropane positional isomers, 1,3-dichloro-2-bromopropane demonstrates measurably lower testicular DNA-damaging potency. In the same in vivo rat study, a dose of 500 µmol/kg of 1,3-dichloro-2-bromopropane induced an equivalent degree of testicular DNA damage as 170 µmol/kg of 1-bromo-2,3-dichloropropane, indicating that the latter is approximately 2.9-fold more potent per unit dose [1]. For comparison, DBCP caused equivalent testicular DNA damage at only 85 µmol/kg, while 1,3-dibromo-2-chloropropane required 170 µmol/kg [1]. In vitro testicular cell exposure experiments further confirmed this gradient: 1,3-dichloro-2-bromopropane required concentrations of 10–100 µM to induce measurable DNA damage, compared to 1 µM for DBCP and 2.5 µM for 1,3-dibromo-2-chloropropane [1]. These data demonstrate that the C2-bromine/C1,C3-dichloro substitution pattern of 1,3-dichloro-2-bromopropane provides a distinct and quantifiable attenuation of testicular genotoxicity relative to the regioisomeric arrangement.

Testicular DNA Damage

Head-to-head

500 µmol/kg equivalent damage vs 170 µmol/kg of 1‑bromo‑2,3‑dichloropropane

2.9‑fold lower in vivo testicular DNA‑damaging potency supports isomer selection rationale

Alkaline elution, rat testicular nuclei, 60 min post‑dose

Evidence Dimension	In vivo testicular DNA damage (NAAC values from alkaline elution) and in vitro testicular cell DNA damage potency in Sprague-Dawley rats
Target Compound Data	In vivo: 500 µmol/kg required for DNA damage equivalent to 170 µmol/kg of 1-bromo-2,3-dichloropropane; In vitro: 10–100 µM required for DNA damage
Comparator Or Baseline	1-Bromo-2,3-dichloropropane (positional isomer): 170 µmol/kg in vivo, 10–100 µM in vitro; DBCP: 85 µmol/kg in vivo, 1 µM in vitro; 1,3-Dibromo-2-chloropropane: 170 µmol/kg in vivo, 2.5 µM in vitro
Quantified Difference	2.9-fold lower in vivo testicular DNA-damaging potency than 1-bromo-2,3-dichloropropane; ~5.9-fold lower than DBCP; ~10–100-fold lower in vitro potency than DBCP
Conditions	In vivo: ip dosing, testicular nuclei alkaline elution 60 min post-dose; In vitro: isolated rat testicular cells exposed for 60 min, alkaline elution [1]

Why This Matters

For synthesis laboratories where male reproductive toxicity is a critical hazard endpoint (e.g., compounds covered by California Proposition 65 or EU REACH restrictions), the 2.9-fold lower testicular DNA-damaging potency of 1,3-dichloro-2-bromopropane compared to its positional isomer 1-bromo-2,3-dichloropropane provides a data-driven justification for isomer selection during intermediate procurement.

• [1] Låg, M.; Søderlund, E.J.; Omichinski, J.G.; Brunborg, G.; Holme, J.A.; Dahl, J.E.; Nelson, S.D.; Dybing, E. Effect of Bromine and Chlorine Positioning in the Induction of Renal and Testicular Toxicity by Halogenated Propanes. Chem. Res. Toxicol. 1991, 4 (5), 528–534. View Source

Synthetic Regioselectivity: Free-Radical Bromination Enables ≥90% Regioselectivity to Desired Dichlorobromopropane Isomers

A Dow Global Technologies patent (WO2013090354A1) discloses that free-radical bromination of 1,2-dichloropropane produces dichlorobromopropanes with regioselectivities of at least 90% favoring the desired isomer when conducted in the presence of a free-radical initiator . Specifically, 1,2-dichloro-2-bromopropane is produced at a ratio of 90:10 or higher relative to 1,2-dichloro-1-bromopropane . While the patent directly addresses the 1,2-dichloro isomer series, the underlying principle—that free-radical bromination of dichloropropane feedstocks can achieve high regiocontrol—establishes a process chemistry rationale for preparing structurally defined dichloromonobromopropanes rather than relying on statistical halogenation mixtures. This regioselectivity is a direct consequence of the differential reactivity of primary versus secondary C–H bonds toward bromine radical abstraction, a selectivity that is more pronounced with bromine than with chlorine [1]. For 1,3-dichloro-2-bromopropane specifically, bromination of 1,3-dichloropropane at the central methylene yields a single regioisomer due to the symmetrical substitution pattern, avoiding isomeric mixtures entirely .

Synthetic Regioselectivity

Class‑level

Single regioisomer from symmetrical 1,3‑dichloropropane; ≥90% selectivity for related systems

Symmetry‑enforced single product reduces purification burden vs isomeric mixtures

Free‑radical bromination; patent WO2013090354A1

Evidence Dimension	Regioselectivity of free-radical bromination of dichloropropane feedstocks to yield defined dichlorobromopropane isomers
Target Compound Data	1,3-Dichloro-2-bromopropane: bromination of 1,3-dichloropropane at C2 yields a single regioisomer (symmetry-enforced); ≥90% regioselectivity is achievable in related dichloropropane bromination systems
Comparator Or Baseline	Statistical (non-selective) halogenation would yield complex mixtures of regioisomers and polyhalogenated products; chlorine-based radical halogenation exhibits lower regioselectivity than bromine-based halogenation (reactivity–selectivity principle)
Quantified Difference	≥90:10 regioselectivity for desired vs. undesired isomer demonstrated in 1,2-dichloropropane bromination (patent example); single regioisomer obtained for symmetrical 1,3-dichloropropane substrate due to degenerate intermediate radicals
Conditions	Free-radical bromination in the presence of radical initiator (e.g., AIBN or photochemical initiation); gas-phase or liquid-phase bromination; patent WO2013090354A1, Dow Global Technologies LLC

Why This Matters

The intrinsic regiochemical simplicity of 1,3-dichloro-2-bromopropane synthesis—producing a single isomer from a commercially available 1,3-dichloropropane feedstock—reduces downstream purification burden and avoids the need for isomer separation, giving this compound a practical cost-of-goods advantage over regioisomeric mixtures that require chromatographic or distillation-based isomer resolution.

• [1] Skell, P.S.; et al. Selectivities of π- and σ-succinimidyl radicals in substitution and addition reactions. J. Am. Chem. Soc. 1983, 105 (15), 5125–5131. (Cited within WO2013090354A1 for radical selectivity principles.) View Source

Optimal Application Scenarios for 1,3-Dichloro-2-bromopropane Based on Comparative Quantitative Evidence

Pharmaceutical Intermediate Synthesis Requiring ICH M7 Genotoxic Impurity Control

When developing a synthetic route where a trihalogenated propane building block is required and the final active pharmaceutical ingredient (API) is subject to ICH M7 limits on mutagenic impurities, 1,3-dichloro-2-bromopropane offers a quantifiably lower mutagenic burden compared to vicinal dibrominated alternatives. The compound is approximately 50-fold less mutagenic than 1,2,3-tribromopropane in the Ames TA100 assay [1] and requires metabolic activation to exert mutagenicity—unlike the direct-acting mutagen 1,2-dibromopropane [1]. This translates to a less stringent purge factor requirement during process development, potentially reducing the number of required synthetic steps downstream of the halogenated intermediate.

Sequential Bifunctional Derivatization Exploiting Differential C–Br vs. C–Cl Reactivity

The C2-bromine substitution in 1,3-dichloro-2-bromopropane provides a chemo- and regioselective handle for SN2-type nucleophilic displacement, while the terminal C1 and C3 chlorine atoms remain intact for subsequent transformations. This sequential reactivity—where the more labile C–Br bond reacts first with nucleophiles (e.g., amines, thiols, alkoxides), followed by C–Cl bond activation under more forcing conditions—is not possible with symmetrically dihalogenated propanes such as 1,3-dichloropropane or 1,3-dibromopropane . The symmetrical 1,3-substitution pattern further ensures that the first substitution generates a single regioisomeric product, avoiding the isomeric complexity that would arise from unsymmetrical dihalides.

Laboratory-Scale Synthesis Where Occupational Exposure to Male Reproductive Toxicants Is a Primary Safety Concern

In academic or industrial laboratories with a hazard control hierarchy that prioritizes substitution of highly hazardous chemicals, 1,3-dichloro-2-bromopropane presents a measurably safer toxicological profile than DBCP—a known testicular toxicant. DBCP causes extensive testicular necrosis at 170 µmol/kg in rats, whereas 1,3-dichloro-2-bromopropane shows minimal testicular injury at 500 µmol/kg and only equivocal damage at 1000 µmol/kg [2]. This 2.9-fold to 5.9-fold reduction in organ toxicity endpoints, combined with the compound's higher boiling point facilitating containment, makes it a rational substitute when a brominated C3 intermediate is indispensable to the synthetic route.

Process Development for Halogenated Building Blocks Requiring Distillative Purification at Moderate Temperatures

The boiling point of 167 °C at atmospheric pressure places 1,3-dichloro-2-bromopropane in a thermal window that is readily accessible with standard laboratory and kilo-lab distillation equipment, yet sufficiently separated from common reaction solvents (e.g., THF at 66 °C, toluene at 110 °C) to permit solvent-stripping without product loss. The 26–28 °C boiling point gap relative to dibromomonochloro analogs [3] further simplifies the isolation of 1,3-dichloro-2-bromopropane from crude bromination mixtures that may contain over-brominated by-products, reducing capital and energy costs in pilot-scale purification.

Application

Selection Property

Validation Focus

ICH M7 genotoxic impurity‑controlled synthesis

Intermediate mutagenicity ranking

Purge factor assessment and Ames TA100 data review

Sequential bifunctional derivatization

C–Br primary reactivity with C–Cl retention

Chemo‑ and regioselectivity verification

Occupational reproductive toxicant substitution assessment

Testicular toxicity endpoint context

In vivo testicular DNA damage data review

Distillative purification process development

Boiling point separation from dibromo analogs

Fractional distillation feasibility and energy cost

• [1] Låg, M.; Omichinski, J.G.; Dybing, E.; Nelson, S.D.; Søderlund, E.J. Mutagenic activity of halogenated propanes and propenes: effect of bromine and chlorine positioning. Chem. Biol. Interact. 1994, 93 (1), 73–84. View Source
• [2] Låg, M.; Søderlund, E.J.; Omichinski, J.G.; Brunborg, G.; Holme, J.A.; Dahl, J.E.; Nelson, S.D.; Dybing, E. Effect of Bromine and Chlorine Positioning in the Induction of Renal and Testicular Toxicity by Halogenated Propanes. Chem. Res. Toxicol. 1991, 4 (5), 528–534. View Source
• [3] Wikipedia. 1,2-Dibromo-3-chloropropane. Boiling point: 195.5 °C. View Source